Cas no 453565-90-7 (3-Bromo-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Bromo-5-(trifluoromethoxy)benzoic acid
• CAS No: 453565-90-7
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD04116041
• CID: 328157
• PubChem ID: 2782843
• Update Time: 2025-04-19

3-Bromo-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)benzoic acid
• Benzoic acid,3-bromo-5-(trifluoromethoxy)-
• 3-Bromo-5-(trifluoromethoxy)Benzoicacid
• 3-Bromo-5-(trifluoromethoxy)benzoic acid, AldrichCPR
• SCHEMBL1871974
• AKOS015834273
• DTXSID40382337
• J-511977
• CS-W021863
• PS-7193
• Z1509717102
• 3-Bromo-5-trifluoromethoxy-benzoic acid
• 3-Bromo-5-trifluoromethoxybenzoic acid
• SY109909
• DS-1641
• MFCD04116041
• FT-0650888
• EN300-141070
• A19968
• AMY14531
• 453565-90-7
• DB-006374

• MDL： MFCD04116041
• Inchi： 1S/C8H4BrF3O3/c9-5-1-4(7(13)14)2-6(3-5)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： OYWFMHKHBDYTKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 283.93000
• Monoisotopic Mass: 283.92959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.797±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-89℃
• Boiling Point: 290.6±40.0 ºC (760 Torr),
• Flash Point: 129.6±27.3 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 46.53000
• LogP: 3.04590

3-Bromo-5-(trifluoromethoxy)benzoic acid Security Information

• Hazardous Material Identification：